1-[(3,4-Dichlorophenyl)methyl]imidazolidin-2-one

• CAS No.: 65735-69-5
• Molecular Formula: C10H10Cl2N2O
• Molecular Weight: 245.10 g/mol
• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]imidazolidin-2-one
• InChI: InChI=1S/C10H10Cl2N2O/c11-8-2-1-7(5-9(8)12)6-14-4-3-13-10(14)15/h1-2,5H,3-4,6H2,(H,13,15)
• InChI Key: COWRJFIFGAZDFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)CC2=CC(=C(C=C2)Cl)Cl

Description

1-[(3,4-Dichlorophenyl)methyl]imidazolidin-2-one is a useful research compound. Its molecular formula is C10H10Cl2N2O and its molecular weight is 245.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 21.5 g (0.25 mole) portion of 2-imidazolidinone in 250 ml of dimethylsulfoxide was treated with 34.5 g (0.25 mole) of K2CO3, 10.0 g (0.06 mole of KI and 49.0 g (0.25 mole) of 3,4-Dichlorobenzyl chloride. The reaction mixture was heated at 100° for 3 hours and poured into 1.8 1 of H2O. The aqueous mixture was extracted with 1.3 1 of chloroform. The chloroform extract was washed with 500 ml of H2O, dried over MgSO4 overnight and filtered. The filtrate was concentrated to dryness to give 14 g (23%) of a light yellow semisolid. The crude product was crystallized using 20 ml of acetonitrile, filtered, washed with ether, air dried and dried at 60° for 2 hrs to give 10.5 g (17%) of a white solid, m.p. 129°-130°. An analytical sample, m.p. 129°- 130°, was a portion of the above crystallized product.